Cas no 66464-90-2 (5-methyl-1,3,4-thiadiazole-2-sulfonamide)

• Product Name: 5-methyl-1,3,4-thiadiazole-2-sulfonamide
• CAS No: 66464-90-2
• MF: C₃H₅N₃O₂S₂
• MW: 179.220697164536
• CID: 868616
• PubChem ID: 20190641
• Update Time: 2025-04-19

5-methyl-1,3,4-thiadiazole-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-sulfonamide,5-methyl-(9CI)
• 5-methyl-1,3,4-thiadiazole-2-sulfonamide
• SCHEMBL10711085
• EN300-187495
• AKOS013568173
• Z1216825699
• 66464-90-2

• Inchi： 1S/C3H5N3O2S2/c1-2-5-6-3(9-2)10(4,7)8/h1H3,(H2,4,7,8)
• InChI Key： HKBSUNZHTGPQNV-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)S1)(N)(=O)=O

Computed Properties

• Exact Mass: 178.98231876g/mol
• Monoisotopic Mass: 178.98231876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Thiadiazole sulfonamides